Cas no 860785-38-2 (3,8-Dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine)

3,8-Dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine structure
860785-38-2 structure
Product Name:3,8-Dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
CAS No:860785-38-2
MF:C15H9Cl2F3N2O
MW:361.145972013474
CID:5694305
PubChem ID:1473434
Update Time:2023-10-14

3,8-Dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 12T-0890
    • AKOS005081497
    • 3,8-dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
    • 860785-38-2
    • Imidazo[1,2-a]pyridine, 3,8-dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)-
    • 3,8-Dichloro-2-(4-methoxyphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
    • Inchi: 1S/C15H9Cl2F3N2O/c1-23-10-4-2-8(3-5-10)12-13(17)22-7-9(15(18,19)20)6-11(16)14(22)21-12/h2-7H,1H3
    • InChI Key: GKSQBAXVMLEWAT-UHFFFAOYSA-N
    • SMILES: ClC1=C(C2C=CC(=CC=2)OC)N=C2C(=CC(C(F)(F)F)=CN21)Cl

Computed Properties

  • Exact Mass: 360.0044028g/mol
  • Monoisotopic Mass: 360.0044028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 26.5Ų

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • pka: -0.49±0.50(Predicted)
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